Cas no 474925-37-6 (tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate)

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate structure
474925-37-6 structure
Product Name:tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate
CAS No:474925-37-6
MF:C13H21NO2
MW:223.31134390831
MDL:MFCD23378545
CID:841155
PubChem ID:58293811
Update Time:2025-04-19

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-2-carboxylic acid, 1,3,3a,4,7,7a-hexahydro-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
    • tert-Butyl 1,3,3a,4,7,7a-hexahydro-2H-isoindole-2-carboxylate
    • tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate
    • rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
    • cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • SCHEMBL1425576
    • MFCD23378545
    • CS-0035676
    • 474925-37-6
    • (3aR,7aS)-tert-butyl 3a, 4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • tert-Butyl (3ar,7as)-rel-2,3,3a,4,7,7a-hexahydro-1h-isoindole-2-carboxylate
    • TERT-BUTYL (3AR,7AS)-1,3,3A,4,7,7A-HEXAHYDROISOINDOLE-2-CARBOXYLATE
    • AS-76154
    • (3ar,7as)-tert-butyl 3a,4,7,7a-tetrahydro-1h-isoindole-2(3h)-carboxylate
    • W19476
    • ZTA92537
    • N-BOC-3A,4,7,7A-TETRAHYDROISOINDOLE
    • TERT-BUTYL (3AR,7AS)-1,3,3A,4,7,7A-HEXAHYDRO-2H-ISOINDOLE-2-CARBOXYLATE
    • 1802684-61-2
    • P13874
    • cis-tert-Butyl3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
    • tert-butyl (3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-2-carboxylate
    • BQRMVHVRBBRSOH-PHIMTYICSA-N
    • MDL: MFCD23378545
    • Inchi: 1S/C13H21NO2/c1-13(2,3)16-12(15)14-8-10-6-4-5-7-11(10)9-14/h4-5,10-11H,6-9H2,1-3H3/t10-,11+
    • InChI Key: BQRMVHVRBBRSOH-PHIMTYICSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H]2CC=CC[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 223.157228913g/mol
  • Monoisotopic Mass: 223.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

tert-butyl cis-1,3,3a,4,7,7a-hexahydroisoindole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM245871-250mg
cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
474925-37-6 97%
250mg
$*** 2023-05-30
Chemenu
CM245871-1g
cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
474925-37-6 97%
1g
$*** 2023-05-30
Chemenu
CM245871-5g
cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
474925-37-6 97%
5g
$197 2024-07-16
eNovation Chemicals LLC
D962598-5g
N-BOC-3A,4,7,7A-TETRAHYDROISOINDOLE
474925-37-6 95%
5g
$125 2024-06-06
eNovation Chemicals LLC
D970958-100mg
rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
474925-37-6 95%
100mg
$170 2024-07-28
eNovation Chemicals LLC
D970958-250mg
rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
474925-37-6 95%
250mg
$190 2024-07-28
eNovation Chemicals LLC
D970958-500mg
rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
474925-37-6 95%
500mg
$185 2024-07-28
eNovation Chemicals LLC
D970958-1g
rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
474925-37-6 95%
1g
$240 2024-07-28
eNovation Chemicals LLC
D970958-5g
rel-(3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-isoindole-2-carboxylic acid tert-butyl ester
474925-37-6 95%
5g
$890 2024-07-28
Chemenu
CM245871-1g
cis-tert-Butyl 3a,4,7,7a-tetrahydro-1H-isoindole-2(3H)-carboxylate
474925-37-6 97%
1g
$320 2021-06-09
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd